Cas no 2171992-41-7 (2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxy}acetic acid)

• Product Name: 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxy}acetic acid
• CAS No: 2171992-41-7
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6504247
• PubChem ID: 165563468
• Update Time: 2025-06-26

2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxy}acetic acid
• 2171992-41-7
• 2-cyclopropyl-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]oxy}acetic acid
• EN300-1546739

• Inchi： 1S/C25H28N2O6/c1-3-25(2,23(30)27-33-21(22(28)29)15-12-13-15)26-24(31)32-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20-21H,3,12-14H2,1-2H3,(H,26,31)(H,27,30)(H,28,29)
• InChI Key： DIURYKUCVFGWQN-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)C1CC1)NC(C(C)(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 114Ų

Additional information on 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxy}acetic acid

Introduction to 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxy}acetic Acid (CAS No. 2171992-41-7)

2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxy}acetic acid, identified by its CAS number 2171992-41-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound exhibits a complex molecular structure, featuring a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) moiety, and an amino acid-derived amide functionality. Such structural features make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical research tools.

The presence of the Fmoc group in the molecule is particularly noteworthy, as it is widely utilized in peptide synthesis and proteomics. The Fmoc protection strategy allows for selective modification of amino groups, facilitating controlled peptide assembly and purification. This makes 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxy}acetic acid a valuable intermediate in the synthesis of more complex peptides and proteins. Furthermore, the cyclopropyl group introduces steric hindrance, which can influence the compound's bioactivity and pharmacokinetic properties.

Recent advancements in medicinal chemistry have highlighted the importance of structural diversity in drug design. The unique combination of functional groups in CAS No. 2171992-41-7 positions it as a versatile building block for exploring new pharmacophores. For instance, studies have demonstrated that cyclic aliphatic amides can enhance binding affinity and selectivity in drug-receptor interactions. The fluorenylmethoxycarbonyl moiety not only serves as a protective group but also contributes to the overall lipophilicity of the molecule, which is a critical factor in drug absorption and distribution.

In the context of contemporary research, this compound has been investigated for its potential role in modulating biological pathways associated with inflammation and neurodegeneration. Preliminary studies suggest that derivatives of this structure may exhibit inhibitory effects on specific enzymes or receptors implicated in these conditions. The amide oxygen atoms provide opportunities for further derivatization, enabling researchers to fine-tune the pharmacological profile of the compound. Such modifications could lead to the development of novel therapeutics with improved efficacy and reduced side effects.

The 9H-fluoren-9-yl substituent is another key feature that contributes to the compound's complexity and potential utility. Fluorene derivatives are known for their stability and fluorescence properties, making them valuable in both pharmaceuticals and diagnostic applications. In particular, fluorenylated compounds have been explored as probes for studying protein-protein interactions and as components of bioimaging agents. The methoxycarbonyl group further enhances the solubility and stability of the molecule, facilitating its use in various biochemical assays.

From a synthetic chemistry perspective, CAS No. 2171992-41-7 represents an interesting challenge due to its multifunctional nature. The synthesis involves multiple steps, including protection-deprotection strategies for the amino groups and careful handling of sensitive functionalities such as esters and amides. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct key carbon-carbon bonds efficiently. These methodologies underscore the importance of innovative synthetic approaches in accessing complex molecules like this one.

The biological activity of 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxy}acetic acid has been evaluated through both computational modeling and experimental assays. Molecular docking studies have predicted potential binding interactions with various biological targets, including enzymes involved in metabolic pathways and receptors mediating neurotransmission. These predictions provide a rational basis for designing targeted experiments to validate biological function.

In conclusion, CAS No. 2171992-41-7 is a structurally intricate compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable tool for synthesizing novel therapeutics and biochemical probes. Ongoing studies continue to explore its pharmacological properties and synthetic applications, promising further advancements in drug discovery and biomedicine.